Cas no 16470-41-0 (Naphtho[1,2-d]thiazolium,2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt)
16470-41-0 structure
Product Name:Naphtho[1,2-d]thiazolium,2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt
CAS No:16470-41-0
MF:C20H23NO4S2
MW:405.530923128128
CID:196412
PubChem ID:86005
Update Time:2025-04-19
Naphtho[1,2-d]thiazolium,2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-d]thiazolium,2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt
- 2-(2-ethoxy-1-butenyl)-1-(3-sulphonatopropyl)naphtho[1,2-d]thiazolium
- 3-[2-(2-ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate
- 2-(2-Ethoxy-1-butenyl)-1-(3-sulphonatopropyl)naphtho(1,2-d)thiazolium
- 3-[2-(2-ethoxybut-1-en-1-yl)naphtho[1,2-d][1,3]thiazol-1-ium-1-yl]propane-1-sulfonate
- Naphtho(1,2-d)thiazolium, 2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt
- Naphtho(1,2-d)thiazolium, 2-(2-ethoxy-1-butenyl)-1-(3-sulfopropyl)-, inner salt
- Einecs 240-522-8
- 2-(2-Ethoxy-1-butenyl)-1-(3-sulfonatopropyl)naphtho[1,2-d]thiazol-1-ium
- NS00052185
- 3-[2-(2-ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonic acid
- 16470-41-0
-
- Inchi: 1S/C20H23NO4S2/c1-3-16(25-4-2)14-19-21(12-7-13-27(22,23)24)20-17-9-6-5-8-15(17)10-11-18(20)26-19/h5-6,8-11,14H,3-4,7,12-13H2,1-2H3
- InChI Key: ZYECOWRNUCPBQN-UHFFFAOYSA-N
- SMILES: S1C(C=C(CC)OCC)=[N+](CCCS(=O)(=O)[O-])C2C3C=CC=CC=3C=CC1=2
Computed Properties
- Exact Mass: 405.10699
- Monoisotopic Mass: 405.10685056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 603
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.5
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 70.31
Naphtho[1,2-d]thiazolium,2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
16470-41-0 (Naphtho[1,2-d]thiazolium,2-(2-ethoxy-1-buten-1-yl)-1-(3-sulfopropyl)-, inner salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent